Cas no 1072951-55-3 (5-Trifluoromethylquinoline-8-boronic Acid)

5-Trifluoromethylquinoline-8-boronic Acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. The trifluoromethyl group enhances the compound's electron-withdrawing properties, improving reactivity in palladium-catalyzed transformations. Its quinoline backbone offers stability and facilitates applications in pharmaceutical and agrochemical research. The boronic acid moiety allows for selective functionalization, making it valuable in medicinal chemistry for constructing bioactive molecules. This reagent is particularly useful in the development of fluorinated compounds, leveraging the unique properties of the CF3 group for improved metabolic stability and lipophilicity in drug candidates.

5-Trifluoromethylquinoline-8-boronic Acid structure

1072951-55-3 structure

Product Name:5-Trifluoromethylquinoline-8-boronic Acid

CAS No:1072951-55-3

MF:C₁₀H₇BF₃NO₂

MW:240.974292993546

MDL:MFCD11504856

CID:829002

PubChem ID:46739133

Update Time:2025-05-28

5-Trifluoromethylquinoline-8-boronic Acid Chemical and Physical Properties

Names and Identifiers

- (5-(Trifluoromethyl)quinolin-8-yl)boronic acid
- 5-(Trifluoromethyl)quinolin-8-ylboronic acid
- 5-Trifluoromethylquinoline-8-boronic acid
- [5-(trifluoromethyl)quinolin-8-yl]boronic acid
- BS-22555
- AKOS015852891
- SB72012
- DB-350095
- CS-0175277
- LSVTVEGEWFIJQL-UHFFFAOYSA-N
- 1072951-55-3
- DTXSID40674764
- MFCD11504856
- (5-(Trifluoromethyl)quinolin-8-yl)boronicacid
- SCHEMBL10272166
- 5-Trifluoromethylquinoline-8-boronic Acid
- MDL： MFCD11504856
- Inchi： 1S/C10H7BF3NO2/c12-10(13,14)7-3-4-8(11(16)17)9-6(7)2-1-5-15-9/h1-5,16-17H
- InChI Key： LSVTVEGEWFIJQL-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(B(O)O)C2C1=CC=CN=2)(F)F

Computed Properties

Exact Mass: 241.05200
Monoisotopic Mass: 241.0521931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.4Å²

Experimental Properties

Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.31 g/l) (25 º C),
PSA: 53.35000
LogP: 0.93340

5-Trifluoromethylquinoline-8-boronic Acid Pricemore >>

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